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Abstract

Methyl (3-hydroxyphenyl)carbamate, a significant carbamate ester, holds considerable
interest within the scientific community, primarily due to its dual role as a key metabolite of the
widely used herbicide Phenmedipham and as a molecule with potential therapeutic
applications. This technical guide provides a comprehensive overview of Methyl (3-
hydroxyphenyl)carbamate, encompassing its chemical identity, known synonyms, and
detailed experimental protocols for its synthesis, analysis, and biological evaluation. The
document is intended to serve as a valuable resource for researchers, scientists, and
professionals engaged in drug development, environmental science, and analytical chemistry.

Chemical Identity and Synonyms

Methyl (3-hydroxyphenyl)carbamate is a carbamate ester with the chemical formula
CsHoNOs. A comprehensive list of its known synonyms and identifiers is provided in Table 1 to
facilitate accurate identification and literature searches.

Table 1: Synonyms and Identifiers for Methyl (3-hydroxyphenyl)carbamate
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Identifier Type Identifier

IUPAC Name methyl N-(3-hydroxyphenyl)carbamate

CAS Number 13683-89-1

PubChem CID 26181

EINECS Number 237-196-4

ChEMBL ID CHEMBL1085707
MHPC, Methyl 3-hydroxycarbanilate, Methyl (m-
hydroxyphenyl)carbamate, 3-
((Methoxycarbonyl)amino)phenol, Carbamic

Synonyms

acid, (3-hydroxyphenyl)-, methyl ester,
phenmedipham TP1, methyl m-

hydroxycarbanilate

Physicochemical Properties

A summary of the key physicochemical properties of Methyl (3-hydroxyphenyl)carbamate is

presented in Table 2. This data is essential for its handling, formulation, and analytical method

development.

Table 2: Physicochemical Properties of Methyl (3-hydroxyphenyl)carbamate

Property Value Reference
Molecular Weight 167.16 g/mol [1]
Melting Point 94-96 °C [1]
Boiling Point 249.8 °C at 760 mmHg [1]
LogP 1.64350 [1]
Water Solubility Insoluble [2]

Synthesis and Degradation Pathways
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Laboratory Synthesis

Methyl (3-hydroxyphenyl)carbamate can be synthesized in the laboratory through the
reaction of 3-aminophenol with methyl chloroformate. This reaction provides a direct route to

%

the target compound with a high yield.
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Methyl (3-hydroxyphenyl)carbamate

(e.g., NaHCO3)

Click to download full resolution via product page

Synthesis of Methyl (3-hydroxyphenyl)carbamate.

Microbial Degradation of Phenmedipham

Methyl (3-hydroxyphenyl)carbamate is a primary metabolite formed during the microbial
degradation of the herbicide Phenmedipham. This process is initiated by the enzymatic
hydrolysis of the central carbamate linkage in Phenmedipham, a reaction catalyzed by
phenmedipham hydrolase found in soil microorganisms such as Arthrobacter oxydans P52.
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Phenmedipham

Methyl
(3-hydroxyphenyl)carbamate

m-Toluidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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